Cas no 17082-47-2 (Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon)

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon structure
17082-47-2 structure
Product Name:Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon
CAS No:17082-47-2
Molecular Formula:C8H24O4Si5
Molecular Weight:324.7013
MDL:MFCD00053848
CID:87791
PubChem ID:87560382

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Properties

Names and Identifiers

    • Tetrakis-(dimethylsiloxy)-silane
    • Tetrakis(dimethylsiloxy)silane
    • Tetrakis(dimethylsilyloxy)silane
    • Tetrakis(dimethylsilyl) orthosilicate
    • T 1915
    • TSL 8248
    • SIT 7278
    • SIT 7278.0
    • Silicic acid tetrakis(dimethylsilyl) ester
    • 1,1,5,5-Tetramethyl-3,3-bis(dimethylsiloxy)pentanetrisiloxane
    • 1,1,5,5-Tetramethyl-3,3-bis(dimethylsilyloxy)pentanetrisiloxane
    • C8H28O4Si5
    • tetradimethylsilyl silicate
    • Tetrakis(dimethylsilyl) orthosilicate, 96%
    • V1128
    • T2102
    • Tetrakis(dimethylsilyl) Orthosilicate
    • TRISILOXANE,3,3-BIS[(DIMETHYLSILYL)OXY]-1,1,5,5-TETRAMETHYL-
    • 17082-47-2
    • tetrakis(dimethylsilyl)orthosilicate
    • FS-5250
    • CS-0187689
    • DTXSID701306610
    • EN300-7549848
    • A857257
    • AKOS015840080
    • J-010651
    • SCHEMBL217199
    • S15675
    • TETRAKIS(DIMETHYLSILOXY)SILANE
    • TETRAKIS(DIMETHYLSILYLOXY)SILANE
    • tetrakis(dimethylsilyl) orthosilicate
    • MDL: MFCD00053848
    • InChIKey: UOUILILVWRHZSH-UHFFFAOYSA-N
    • Inchi: 1S/C8H24O4Si5/c1-13(2)9-17(10-14(3)4,11-15(5)6)12-16(7)8/h1-8H3
    • SMILES: [Si](O[Si](C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])C([H])([H])[H])O[Si](C([H])([H])[H])C([H])([H])[H] |^1:2,12,22,32|
    • BRN: 1793898

Computed Properties

  • Exact Mass: 328.08300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 324.05209191g/mol
  • Heavy Atom Count: 17
  • Complexity: 167
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • LogP: 1.42200
  • PSA: 36.92000
  • Refractive Index: n20/D 1.387(lit.)
  • Water Partition Coefficient: Not miscible or difficult to mix in water.
  • Boiling Point: 190°C(lit.)
  • Melting Point: <0°C
  • Vapor Pressure: No data available
  • Flash Point: 67°C
  • Color/Form: Uncertain
  • Solubility: Uncertain
  • Sensitiveness: Moisture Sensitive
  • Density: 0.884 g/mL at 25 °C(lit.)

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Security Information

  • Symbol: GHS07
  • WGK Germany:3
  • Safety Term:S23;S24/25
  • Safety Instruction: S26-S36
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NA 1993 / PGIII
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Prompt:warning
  • Storage Condition:Argon filled storage
  • Risk Phrases: 36/37/38
  • Signal Word:Warning
  • TSCA:Yes
  • FLUKA BRAND F CODES:10-21

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003V6G-5g
Tetrakis(dimethylsilyl) orthosilicate
17082-47-2 96%
5g
$11.00 2025-02-20
A2B Chem LLC
AB79576-5g
Tetrakis(dimethylsilyl) orthosilicate
17082-47-2 96%
5g
$11.00 2024-04-20
Aaron
AR003VES-5g
Tetrakis(dimethylsilyl) orthosilicate
17082-47-2 96%
5g
$4.00 2025-01-22
abcr
AB111396-25 g
Tetrakis(dimethylsiloxy)silane, 97%; .
17082-47-2 97%
25g
€37.10 2023-02-05
Ambeed
A270572-5g
Tetrakis(dimethylsilyl) orthosilicate
17082-47-2 96%
5g
$14.0 2024-04-23
Crysdot LLC
CD42001175-10g
Tetrakis(dimethylsilyl) orthosilicate
17082-47-2 95+%
10g
$70 2024-07-18
Enamine
EN300-7549848-0.05g
tetradimethylsilyl silicate
17082-47-2 95.0%
0.05g
$19.0 2025-02-24
eNovation Chemicals LLC
D956711-25g
Tetrakis(dimethylsilyl) orthosilicate
17082-47-2 96%
25g
$185 2022-09-08
Fluorochem
S15675-25g
Tetrakis(dimethylsiloxy)silane
17082-47-2 95+%
25g
£68.00 2022-02-28
TRC
D457533-50mg
Dimethyl-tris[(dimethyl-$l^{3}-silanyl)oxy]silyloxysilicon
17082-47-2
50mg
$ 50.00 2022-06-05

Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon Suppliers

HU BEI YONG KUO Technology Co., Ltd.
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:17082-47-2)
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Email:2881489226@qq.com

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